Cas no 87401-56-7 (1H-Cyclopenta[b]pyridine, octahydro-1,6-dimethyl-)

• Product Name: 1H-Cyclopenta[b]pyridine, octahydro-1,6-dimethyl-
• CAS No: 87401-56-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 656701
• PubChem ID: 70670437
• Update Time: 2024-03-02

1H-Cyclopenta[b]pyridine, octahydro-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyridine, octahydro-1,6-dimethyl-
• 1,6-dimethyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine

• Inchi： 1S/C10H19N/c1-8-6-9-4-3-5-11(2)10(9)7-8/h8-10H,3-7H2,1-2H3
• InChI Key： HLYONIPNVWMHBN-UHFFFAOYSA-N
• SMILES： C12CC(C)CC1CCCN2C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.892±0.06 g/cm3(Predicted)
• Boiling Point: 187.2±8.0 °C(Predicted)
• pka: 10.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines